Cas no 646026-89-3 (Benzenamine, 4-chloro-N-(1-methylheptyl)-)

• Product Name: Benzenamine, 4-chloro-N-(1-methylheptyl)-
• CAS No: 646026-89-3
• MF: C₁₄H₂₂ClN
• MW: 239.78418302536
• CID: 422654
• PubChem ID: 43129836
• Update Time: 2025-04-19

Benzenamine, 4-chloro-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(1-methylheptyl)-
• 4-chloro-N-octan-2-ylaniline
• 4-CHLORO-N-(OCTAN-2-YL)ANILINE
• 646026-89-3
• DTXSID00655458

• Inchi： 1S/C14H22ClN/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12,16H,3-7H2,1-2H3
• InChI Key： QDWYZBCYMXHCOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C)CCCCCC

Computed Properties

• Exact Mass: 239.14426
• Monoisotopic Mass: 239.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 5.8

Experimental Properties

• PSA: 12.03